Cas no 946225-86-1 (3-(2E)-but-2-en-1-yl-8-cyclohexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2E)-but-2-en-1-yl-8-cyclohexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 946225-86-1
• MF: C₁₉H₂₅N₅O₂
• MW: 355.434103727341
• CID: 5429495
• PubChem ID: 42546083
• Update Time: 2025-07-09

3-(2E)-but-2-en-1-yl-8-cyclohexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS015862482
• Z1203159358
• 2-[(E)-but-2-enyl]-6-cyclohexyl-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• 946225-86-1
• F3353-0418
• (E)-3-(but-2-en-1-yl)-8-cyclohexyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 3-(2-buten-1-yl)-8-cyclohexyl-1,7-dimethyl-
• 3-(2E)-but-2-en-1-yl-8-cyclohexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C19H25N5O2/c1-4-5-11-22-17(25)15-16(21(3)19(22)26)20-18-23(15)12-13(2)24(18)14-9-7-6-8-10-14/h4-5,12,14H,6-11H2,1-3H3
• InChI Key： CEBJHCAQZCYRKC-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3CCCCC3)C1=NC1=C2C(=O)N(CC=CC)C(=O)N1C

Computed Properties

• Exact Mass: 355.20082506g/mol
• Monoisotopic Mass: 355.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-(2E)-but-2-en-1-yl-8-cyclohexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Recent Advances in the Study of 3-(2E)-but-2-en-1-yl-8-cyclohexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 946225-86-1)

The compound 3-(2E)-but-2-en-1-yl-8-cyclohexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 946225-86-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent modulator of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 946225-86-1 exhibits selective inhibition of key kinases, suggesting its potential as a targeted therapy for certain cancers. The study employed advanced crystallography techniques to elucidate the compound's binding mechanism, providing a structural basis for its high specificity.

In terms of synthetic approaches, novel methodologies have been developed to improve the yield and purity of 3-(2E)-but-2-en-1-yl-8-cyclohexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione. A recent patent application (WO2023056789) describes an optimized four-step synthesis route that reduces byproduct formation while maintaining scalability. This advancement addresses previous challenges in large-scale production, potentially facilitating future clinical development.

Pharmacokinetic studies conducted in murine models have revealed favorable absorption and distribution profiles for 946225-86-1, with particular accumulation observed in tumor tissues. The compound demonstrates an acceptable safety profile in preliminary toxicology assessments, though further studies are needed to fully characterize its metabolic pathways and potential drug-drug interactions. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review.

Emerging research suggests potential applications beyond oncology. In vitro studies have shown that 3-(2E)-but-2-en-1-yl-8-cyclohexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione may modulate immune cell function, opening possibilities for autoimmune disease treatment. However, these preliminary observations require validation in more complex biological systems before clinical translation can be considered.

The scientific community continues to explore structural analogs of 946225-86-1 to optimize its pharmacological properties. Recent computational modeling studies have identified several promising derivatives with improved binding affinities and reduced off-target effects. These developments, combined with the compound's established biological activity, position it as a valuable scaffold for future drug discovery efforts in multiple therapeutic areas.